
"Ethyl 2-(pyridin-2-YL)propanoate" molecular
structure and formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ethyl 2-(pyridin-2-YL)propanoate

Cat. No.: B1323062 Get Quote

In-depth Technical Guide: Ethyl 3-(pyridin-2-
yl)propanoate
Disclaimer: Information regarding the specific chemical compound "Ethyl 2-(pyridin-2-
YL)propanoate" is not readily available in public chemical databases. This guide will focus on

the closely related and well-documented structural isomer, Ethyl 3-(pyridin-2-yl)propanoate.

This technical guide provides a comprehensive overview of the molecular structure, chemical

properties, and synthetic considerations for Ethyl 3-(pyridin-2-yl)propanoate, a compound of

interest to researchers and professionals in chemical synthesis and drug development.

Molecular Structure and Formula
Ethyl 3-(pyridin-2-yl)propanoate is a chemical compound featuring a pyridine ring substituted at

the 2-position with an ethyl propanoate chain. The linkage is at the third carbon of the

propanoate group.

Molecular Formula: C₁₀H₁₃NO₂

2D Structure:

SMILES: CCOC(=O)CCc1ccccn1

InChI: InChI=1S/C10H13NO2/c1-2-13-10(12)7-6-9-5-3-4-8-11-9/h3-5,8H,2,6-7H2,1H3
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Physicochemical and Spectroscopic Data
The following table summarizes the key quantitative data for Ethyl 3-(pyridin-2-yl)propanoate.

Property Value Source

Molecular Weight 179.22 g/mol [PubChem CID: 347337]

Molecular Formula C₁₀H₁₃NO₂ [PubChem CID: 347337]

CAS Number 2739-74-4 [PubChem CID: 347337]

Appearance Yellow to brown liquid [ChemicalBook]

Boiling Point 258 °C at 750 Torr [ChemicalBook]

Density 1.071 g/cm³ [ChemicalBook]

pKa 5.32 ± 0.12 (Predicted) [ChemicalBook]

Storage Temperature
Inert atmosphere, Room

Temperature
[ChemicalBook]

Spectroscopic data, including 13C NMR, GC-MS, and FTIR spectra, are available for this

compound and are crucial for its identification and characterization.[1]

Experimental Protocols
While specific, detailed experimental protocols for the synthesis of Ethyl 3-(pyridin-2-

yl)propanoate are not extensively published, a general synthetic approach can be inferred from

related preparations. A common method for the synthesis of similar compounds involves the

reaction of a pyridine derivative with a suitable propanoate precursor.

A plausible synthetic route could involve the Michael addition of a 2-substituted pyridine

nucleophile to ethyl acrylate. The reaction conditions would likely require a suitable solvent and

potentially a catalyst to facilitate the addition. Purification of the final product would typically be

achieved through column chromatography or distillation.

For the related compound, Ethyl 3-(pyridin-2-ylamino)propanoate, a detailed synthetic method

has been described.[2][3] This process involves the reaction of 2-aminopyridine with ethyl
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acrylate in the presence of trifluoromethanesulfonic acid as a catalyst, carried out in anhydrous

ethanol under nitrogen protection at elevated temperatures.[2][3] The product is then isolated

through a series of washing and recrystallization steps.[2][3]

Logical Workflow for Synthesis
The following diagram illustrates a generalized workflow for the synthesis and purification of a

pyridinyl-substituted propanoate.
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General Synthesis and Purification Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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